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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne TEA

Cat. No.: B15598582

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the storage, handling,
and application of DiSulfo-Cy5 alkyne, TEA salt, a fluorescent dye commonly utilized in click
chemistry for the labeling of biomolecules.

Core Properties and Storage Conditions

DiSulfo-Cy5 alkyne is a water-soluble cyanine dye featuring an alkyne group, which facilitates
its covalent attachment to azide-modified molecules through a copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) reaction. Its high hydrophilicity, exceptional extinction coefficient, and
good quantum yield make it a robust choice for labeling proteins, nanoparticles, and other
biomolecules where aqueous solubility is paramount.

Quantitative Specifications
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Parameter Value Reference(s)

Storage Temperature -20°C [1112]

Shipping Temperature Ambient [2]

Shelf Life 24 months (at -20°C in the o
dark)

Solubility Water, DMSO, DMF [1112]

Appearance Blue solid

Purity >95% (HPLC)

Excitation Maximum (Aex) ~646 nm [2]

Emission Maximum (Aem) ~662 nm [2]

Molar Extinction Coefficient ~271,000 cm—tM—1 [2]

Fluorescence Quantum Yield ~0.28 [2]

Fluorescence Stability pH-insensitive from pH 4 to 10

Handling and Safety Precautions

While a specific Safety Data Sheet (SDS) for DiSulfo-Cy5 alkyne TEA was not located, the
following guidelines are based on best practices for handling similar fluorescent dyes and
alkynes.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

e Hand Protection: Use nitrile or other chemically resistant gloves.
o Body Protection: A standard laboratory coat is recommended.
General Handling:

e Avoid inhalation of dust or powder.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/disulfo-cy5-alkyne-tea.html?locale=ko-KR
https://broadpharm.com/product/bp-22532
https://broadpharm.com/product/bp-22532
https://www.medchemexpress.com/disulfo-cy5-alkyne-tea.html?locale=ko-KR
https://www.medchemexpress.com/disulfo-cy5-alkyne-tea.html?locale=ko-KR
https://broadpharm.com/product/bp-22532
https://broadpharm.com/product/bp-22532
https://broadpharm.com/product/bp-22532
https://broadpharm.com/product/bp-22532
https://broadpharm.com/product/bp-22532
https://www.benchchem.com/product/b15598582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Prevent contact with skin and eyes.
e Handle in a well-ventilated area, preferably in a fume hood.
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

Experimental Protocol: Copper-Catalyzed Click
Chemistry (CUAAC) Labeling

This protocol provides a general procedure for the labeling of an azide-modified biomolecule
with DiSulfo-Cy5 alkyne TEA. Optimization may be required for specific applications.

Materials:

e DiSulfo-Cy5 alkyne TEA

e Azide-modified biomolecule (e.g., protein, oligonucleotide)

o Copper(ll) sulfate (CuSQOa)

 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or similar Cu(l) stabilizing ligand

e Sodium ascorbate

» Reaction buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

e DMSO or DMF (for preparing stock solutions)

Stock Solutions:

e DiSulfo-Cy5 Alkyne TEA: Prepare a 10 mM stock solution in anhydrous DMSO or DMF.

o Azide-modified Biomolecule: Prepare a stock solution of your target molecule at a known
concentration in an appropriate buffer.

o Copper(ll) Sulfate: Prepare a 20 mM stock solution in deionized water.
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e THPTA Ligand: Prepare a 100 mM stock solution in deionized water.

e Sodium Ascorbate: Prepare a fresh 300 mM stock solution in deionized water immediately
before use.

Reaction Procedure:

 In a microcentrifuge tube, combine the azide-modified biomolecule and DiSulfo-Cy5 alkyne
TEA. The final concentration of the dye should be in excess of the biomolecule (e.g., 2-5 fold
molar excess).

e Add the THPTA ligand solution.

o Add the copper(ll) sulfate solution.

o Vortex the mixture gently.

« Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

» Vortex the reaction mixture again and incubate at room temperature for 30-60 minutes,
protected from light.

e The labeled conjugate can be purified using standard methods such as size-exclusion
chromatography, dialysis, or precipitation to remove unreacted dye and catalyst components.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the copper-catalyzed click chemistry labeling
protocol.

Prepare Stock Solutions Combine Azide-Biomolecule Add Cu() Stabilizing Ligand initiate wi
(Dye, Biomolecule, CuSO4, Ligand, Ascorbate) and DiSulfo-Cy5 Alkyne and CusO4 odium Ascorbate

Click to download full resolution via product page

Caption: Workflow for CUAAC Labeling with DiSulfo-Cy5 Alkyne.
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This guide provides a foundational understanding of the storage, handling, and application of
DiSulfo-Cy5 alkyne TEA. For specific research applications, further optimization of protocols
is encouraged. Always adhere to standard laboratory safety practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

